Cas no 77704-22-4 (BORON-11B OXIDE)

• Product Name: BORON-11B OXIDE
• CAS No: 77704-22-4
• MF: B₂O₃
• MW: 70.0168123245239
• MDL: MFCD00198017
• CID: 550595
• PubChem ID: 16212771
• Update Time: 2025-07-18

BORON-11B OXIDE Chemical and Physical Properties

Names and Identifiers

• BORON-11B OXIDE
• oxo(oxoboranyloxy)borane
• dioxo(11B2)diboroxane
• (~11~B_2_)Diboroxane-1,3-dione
• oxo(oxo(11B)oxy)(11B)borane
• DTXSID30583694
• 77704-22-4
• Boron-11B oxide, 99 atom % 11B
• JKWMSGQKBLHBQQ-ZCWHFVSRSA-N

• MDL： MFCD00198017
• Inchi： 1S/B2O3/c3-1-5-2-4/i1+0,2+0
• InChI Key： JKWMSGQKBLHBQQ-ZCWHFVSRSA-N
• SMILES： O([11B]=O)[11B]=O

Computed Properties

• Exact Mass: 70.0033542g/mol
• Monoisotopic Mass: 70.0033542g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 34.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 2.474 g/mL at 25 °C(lit.)
• Melting Point: 450 °C(lit.)
• PSA: 43.37000
• LogP: -1.60300

BORON-11B OXIDE Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38-61-60
• Safety Instruction： 26-36-45-53
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Safety Term：26-36

Additional information on BORON-11B OXIDE

BORON-11B OXIDE (CAS No. 77704-22-4): A Comprehensive Overview

BORON-11B OXIDE, with the CAS number 77704-22-4, is a critical compound in the field of materials science and chemical engineering. This compound, also known as boron-11 oxide, is a stable isotope of boron, specifically enriched in the 11B isotope. The unique properties of BORON-11B OXIDE make it an essential material in various applications, ranging from nuclear science to advanced materials development.

The chemical formula of BORON-11B OXIDE is B₂O₃. It is a colorless, glassy solid at room temperature and has a high melting point of approximately 450°C. The compound is highly soluble in water and forms boric acid upon hydration. Its high thermal stability and chemical inertness make it suitable for use in high-temperature applications and as a precursor for the synthesis of other boron-containing compounds.

In recent years, the study of BORON-11B OXIDE has gained significant attention due to its potential applications in nuclear science. The 11B isotope has a unique nuclear spin, which makes it valuable for nuclear magnetic resonance (NMR) spectroscopy and magnetic resonance imaging (MRI). Research has shown that BORON-11B OXIDE can be used to enhance the sensitivity and resolution of NMR and MRI techniques, making it an important material in both research and clinical settings.

Another important application of BORON-11B OXIDE is in the field of boron neutron capture therapy (BNCT). BNCT is a non-invasive cancer treatment that involves the selective accumulation of boron compounds in tumor cells followed by irradiation with low-energy neutrons. The 11B isotope captures neutrons more efficiently than other isotopes, leading to the production of high-energy alpha particles and lithium ions that can destroy cancer cells while minimizing damage to surrounding healthy tissue. Recent studies have demonstrated the effectiveness of BNCT using BORON-11B OXIDE-based compounds, making it a promising approach for treating certain types of cancer.

In addition to its applications in nuclear science and medicine, BORON-11B OXIDE is also used in the development of advanced materials. Its high thermal stability and chemical inertness make it an ideal material for coatings and ceramics that require resistance to high temperatures and corrosive environments. For example, it is used in the production of boron-doped diamond films, which have superior thermal conductivity and mechanical strength. These films are used in various industries, including electronics, aerospace, and automotive manufacturing.

The synthesis of BORON-11B OXIDE typically involves the reaction of boron with oxygen or the hydrolysis of boron halides. The purity and isotopic enrichment of the final product depend on the starting materials and reaction conditions. High-purity BORON-11B OXIDE can be produced through techniques such as zone refining and chemical vapor deposition (CVD). These methods ensure that the final product meets the stringent requirements for use in advanced applications.

The environmental impact of BORON-11B OXIDE is generally low due to its chemical stability and low reactivity with common environmental substances. However, proper handling and disposal procedures should be followed to ensure safety and compliance with environmental regulations. Research into the long-term effects of boron compounds on ecosystems is ongoing, but current evidence suggests that they pose minimal risk when used responsibly.

In conclusion, BORON-11B OXIDE (CAS No. 77704-22-4) is a versatile compound with a wide range of applications in nuclear science, medicine, and materials science. Its unique properties make it an essential material for advanced research and industrial processes. As research continues to uncover new uses for this compound, its importance in various fields is likely to grow even further.